Cas no 1001755-76-5 (1-Ethyl-1H-pyrazole-5-carbohydrazide)
1-Ethyl-1H-pyrazole-5-carbohydrazide is a heterocyclic carbohydrazide derivative with a pyrazole core, offering versatile utility in organic synthesis and medicinal chemistry. Its structure features a reactive hydrazide functional group, enabling its use as a key intermediate in the preparation of hydrazones, heterocyclic compounds, and pharmacologically active molecules. The ethyl substitution at the 1-position enhances solubility and stability, making it suitable for diverse synthetic applications. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and coordination chemistry due to its ability to form stable chelates with metal ions. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.
1001755-76-5 structure
Product Name:1-Ethyl-1H-pyrazole-5-carbohydrazide
CAS No:1001755-76-5
MF:C6H10N4O
MW:154.169800281525
MDL:MFCD03423248
CID:1079551
PubChem ID:7021007
Update Time:2025-05-28
1-Ethyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties
Names and Identifiers
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- 1-Ethyl-1H-pyrazole-5-carbohydrazide
- 1-ethyl-1H-pyrazole-5-carbohydrazide(SALTDATA: FREE)
- 1-ethylpyrazole-5-carbohydrazide
- AC1ODUEA
- ALBB-002735
- CTK6F1666
- MolPort-000-161-663
- SBB021090
- STK312943
- AKOS B015403
- ART-CHEM-BB B015403
- 2-ETHYL-2 H-PYRAZOLE-3-CARBOXYLIC ACID HYDRAZIDE
- BBL037356
- SCHEMBL21617355
- VS-14092
- CS-0215227
- 2-ethylpyrazole-3-carbohydrazide
- 2-Ethyl-2H-pyrazole-3-carboxylic acid hydrazide
- EN300-228855
- 1001755-76-5
- AKOS000305735
- SB85939
- MFCD03423248
- DTXSID40427318
-
- MDL： MFCD03423248
- Inchi： 1S/C6H10N4O/c1-2-10-5(3-4-8-10)6(11)9-7/h3-4H,2,7H2,1H3,(H,9,11)
- InChI Key： WQLSSKUSMVWFIQ-UHFFFAOYSA-N
- SMILES： O=C(C1=CC=NN1CC)NN
Computed Properties
- Exact Mass: 154.08546096g/mol
- Monoisotopic Mass: 154.08546096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 72.9Ų
1-Ethyl-1H-pyrazole-5-carbohydrazide Security Information
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Hazardous Material Identification：
- HazardClass：IRRITANT
1-Ethyl-1H-pyrazole-5-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 026673-1g |
2-Ethyl-2 H -pyrazole-3-carboxylic acid hydrazide |
1001755-76-5 | 95% | 1g |
￡58.00 | 2022-03-01 | |
| Fluorochem | 026673-5g |
2-Ethyl-2 H -pyrazole-3-carboxylic acid hydrazide |
1001755-76-5 | 95% | 5g |
￡167.00 | 2022-03-01 | |
| Chemenu | CM114350-5g |
1-ethyl-1H-pyrazole-5-carbohydrazide |
1001755-76-5 | 95% | 5g |
$420 | 2021-08-06 | |
| Chemenu | CM114350-10g |
1-ethyl-1H-pyrazole-5-carbohydrazide |
1001755-76-5 | 95% | 10g |
$720 | 2021-08-06 | |
| TRC | B125163-50mg |
1-Ethyl-1H-pyrazole-5-carbohydrazide |
1001755-76-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B125163-100mg |
1-Ethyl-1H-pyrazole-5-carbohydrazide |
1001755-76-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B125163-500mg |
1-Ethyl-1H-pyrazole-5-carbohydrazide |
1001755-76-5 | 500mg |
$ 115.00 | 2022-06-07 | ||
| Chemenu | CM114350-5g |
1-ethyl-1H-pyrazole-5-carbohydrazide |
1001755-76-5 | 95% | 5g |
$420 | 2023-02-19 | |
| Chemenu | CM114350-10g |
1-ethyl-1H-pyrazole-5-carbohydrazide |
1001755-76-5 | 95% | 10g |
$720 | 2023-02-19 | |
| abcr | AB266633-1 g |
1-Ethyl-1H-pyrazole-5-carbohydrazide |
1001755-76-5 | 1 g |
€137.20 | 2023-07-20 |
1-Ethyl-1H-pyrazole-5-carbohydrazide Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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